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Introduction:

The designation "TG 41" is not a standard nomenclature for a target in immunohistochemistry.
Based on common targets in this field, it is highly probable that the intended target is CD41,
also known as Integrin alpha Iib (ITGA2B). CD41 is a transmembrane glycoprotein that forms a
heterodimer with CD61 (Integrin beta-3) to create the GPIIb/Illa complex. This complex is
crucial for platelet aggregation and is a key marker for platelets and megakaryocytes.[1]

This document provides detailed application notes and protocols for the immunohistochemical
staining of CD41. Additionally, as a potential alternative interpretation of "TG 41," a brief
overview and signaling pathway for G-protein coupled receptor 41 (GPR41) is also included.

Section 1: Immunohistochemistry of CD41 (Integrin
alpha llb)
Application Notes

CD41 is a specific and reliable marker for the identification of platelets and megakaryocytes in
tissue sections.[1] Its detection via immunohistochemistry is valuable in both research and
diagnostic settings, particularly in hematopathology.

Key Applications:
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« |dentification of Megakaryocytes: CD41 is strongly expressed in megakaryocytes and is
instrumental in their identification and enumeration in bone marrow biopsies. This is
particularly relevant in the study and diagnosis of myelodysplastic syndromes (MDS) and
other hematopoietic disorders.

o Diagnosis of Myelodysplastic Syndromes (MDS): Immunohistochemical staining for CD41
can improve the detection of micromegakaryocytes, which are often increased in MDS. This
can aid in the differential diagnosis between MDS and other causes of pancytopenia, such
as aplastic anemia.[2]

» Platelet and Megakaryocyte-Related Disorders: The study of CD41 expression can be
applied to research on various platelet and megakaryocyte-related disorders, including
thrombocytopenias and thrombocythemias.

o Cancer Research: While primarily a hematopoietic marker, aberrant expression of CD41 has
been noted in some blasts of MDS patients, which is associated with a poor prognosis.[3]

Cellular Localization: Cytoplasmic and membranous.[1]

Positive Control Tissue: Spleen, Bone Marrow.

Quantitative Data Presentation

The following table presents representative quantitative data for CD41 expression in bone
marrow biopsies, illustrating its utility in distinguishing between Myelodysplastic Syndrome
(MDS) and Aplastic Anemia (AA). The data is presented as a mean percentage of CD41-
positive micromegakaryocytes.

Mean % of
. Number of CD41+ Standard
Condition ] o p-value
Cases Micromegakar  Deviation
yocytes
Myelodysplastic
y yep 30 15.8% 4.2 <0.01
Syndrome (MDS)
Aplastic Anemia
20 1.2% 0.5

(AA)
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This table is a representative example based on findings that micromegakaryocytes are
significantly increased in MDS compared to aplastic anemia as detected by CD41
immunostaining.

Experimental Protocols

This protocol is a general guideline for the immunohistochemical staining of CD41 on formalin-
fixed, paraffin-embedded (FFPE) tissue sections. Optimization may be required for specific
antibodies and tissue types.

Reagents and Materials:

FFPE tissue sections on charged slides

e Xylene or a xylene substitute

« Ethanol (100%, 95%, 70%)

o Deionized water

» Antigen retrieval buffer (e.g., Tris-EDTA buffer, pH 9.0)

o Hydrogen peroxide (3%)

» Blocking buffer (e.g., 5% normal goat serum in PBS)

e Primary antibody: Anti-CD41 (Rabbit Monoclonal, e.g., Clone EP178)
» HRP-conjugated secondary antibody (e.g., Goat anti-rabbit IgG-HRP)
e DAB chromogen substrate kit

e Hematoxylin counterstain

¢ Mounting medium

Protocol Steps:

o Deparaffinization and Rehydration:
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[e]

Immerse slides in xylene: 2 x 5 minutes.

Immerse in 100% ethanol: 2 x 3 minutes.

o

[¢]

Immerse in 95% ethanol: 1 minute.

Immerse in 70% ethanol: 1 minute.

[¢]

Rinse in deionized water.

[e]

e Antigen Retrieval:

o Immerse slides in Tris-EDTA buffer (pH 9.0).

o Heat in a steamer or water bath at 95-100°C for 20-30 minutes.

o Allow slides to cool in the buffer for 20 minutes at room temperature.

Peroxidase Block:

o Incubate slides in 3% hydrogen peroxide for 10 minutes to quench endogenous
peroxidase activity.

o Rinse with PBS.

Blocking:

o Incubate slides with blocking buffer for 30-60 minutes at room temperature in a humidified
chamber.

Primary Antibody Incubation:

o Dilute the anti-CD41 primary antibody in blocking buffer to the recommended
concentration (e.g., 1:50 - 1:100 for a concentrate).

o Incubate slides with the diluted primary antibody overnight at 4°C in a humidified chamber.

Secondary Antibody Incubation:
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o Rinse slides with PBS (3 x 5 minutes).

o Incubate with HRP-conjugated secondary antibody for 30-60 minutes at room
temperature.

e Detection:
o Rinse slides with PBS (3 x 5 minutes).

o Incubate with DAB chromogen substrate until the desired stain intensity develops (typically
1-10 minutes).

o Rinse with deionized water to stop the reaction.
o Counterstaining:
o Immerse slides in hematoxylin for 1-2 minutes.
o Rinse with water.
o "Blue" the sections in running tap water or a bluing agent.
e Dehydration and Mounting:
o Dehydrate the slides through graded ethanol solutions and xylene.

o Coverslip with a permanent mounting medium.

Signaling Pathway and Workflow Diagrams
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CD41 (Integrin alpha IIb) Signaling Pathway
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Caption: CD41 Signaling Pathway.
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Immunohistochemistry Workflow for CD41

Deparaffinization
& Rehydration
Antigen Retrieval
(Heat-Induced)
Peroxidase Block
Blocking
(Normal Serum)
Primary Antibody
(anti-CD41)
Secondary Antibody
(HRP-conjugated)
Detection
(DAB Substrate)
Counterstain
(Hematoxylin)
Dehydration
& Mounting

Click to download full resolution via product page

Caption: IHC Workflow for CD41.
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Section 2: GPR41 (Free Fatty Acid Receptor 3) - An
Alternative Interpretation

In the event that "TG 41" refers to G-protein coupled receptor 41 (GPR41), also known as Free
Fatty Acid Receptor 3 (FFAR3), the following information is provided.

Brief Application Notes

GPRA41 is a receptor for short-chain fatty acids (SCFAs) such as acetate, propionate, and
butyrate. These SCFAs are produced by the gut microbiota and are involved in metabolic
regulation. GPR41 is expressed in various tissues, including adipose tissue, pancreas, and
immune cells. Immunohistochemical studies of GPR41 can be relevant in metabolic research,
particularly in the context of obesity, diabetes, and inflammatory diseases.

GPRA41 Signaling Pathway
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GPRA41 Signaling Pathway
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Caption: GPR41 Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1682782?utm_src=pdf-custom-synthesis
https://www.hubrecht.eu/app/uploads/2017/11/2023.full_.pdf
https://pubmed.ncbi.nlm.nih.gov/29353154/
https://pubmed.ncbi.nlm.nih.gov/29353154/
https://pubmed.ncbi.nlm.nih.gov/29353154/
https://www.researchgate.net/figure/Identification-of-CD41-MDS-Case-1-A-Singlet-events-were-displayed-on-a-forward_fig1_374077035
https://www.benchchem.com/product/b1682782#immunohistochemistry-staining-with-tg-41
https://www.benchchem.com/product/b1682782#immunohistochemistry-staining-with-tg-41
https://www.benchchem.com/product/b1682782#immunohistochemistry-staining-with-tg-41
https://www.benchchem.com/product/b1682782#immunohistochemistry-staining-with-tg-41
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682782?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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